Cas no 2680729-48-8 (tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate
• CAS No: 2680729-48-8
• MF: C₉H₁₁BrClN₃O₂
• MW: 308.55954003334
• CID: 5632923
• PubChem ID: 165932373
• Update Time: 2025-06-25

tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate
• 2680729-48-8
• EN300-28291878

• Inchi： 1S/C9H11BrClN3O2/c1-9(2,3)16-8(15)14-7-6(11)13-5(10)4-12-7/h4H,1-3H3,(H,12,14,15)
• InChI Key： DPUABYBVYFTNPT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.97232g/mol
• Monoisotopic Mass: 306.97232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate

tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate (CAS No. 2680729-48-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate (CAS No. 2680729-48-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely used in the synthesis of pharmaceuticals and agrochemicals. The presence of a 5-bromo-3-chloropyrazin-2-yl moiety and a tert-butyl group makes it particularly interesting for researchers exploring new drug candidates.

The synthesis of tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate typically involves several steps, starting with the preparation of the 5-bromo-3-chloropyrazine core. This can be achieved through various methods, such as the reaction of 3-chloropyrazine-2-carbonitrile with bromine or through the bromination of 3-chloropyrazine. Once the brominated pyrazine is obtained, it can be further functionalized by reacting it with tert-butyl isocyanate to form the desired carbamate. The reaction conditions, such as temperature, solvent, and catalyst, play a crucial role in achieving high yields and purity.

In terms of its physical and chemical properties, tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate is a solid at room temperature with a molecular weight of 311.64 g/mol. It is soluble in common organic solvents like dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activity of tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate has been the subject of several recent studies. One notable application is its use as an intermediate in the synthesis of potential antiviral agents. Research has shown that compounds derived from this carbamate exhibit potent inhibitory activity against various viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral replication processes, making it a promising lead for further drug development.

Beyond antiviral applications, tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate has also been explored for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, one study published in the Journal of Medicinal Chemistry reported that a series of pyrazine-based carbamates showed significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HCT116).

The versatility of tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate extends to its use as a building block in combinatorial chemistry. Its modular structure allows for easy functionalization through various chemical reactions, enabling researchers to rapidly generate libraries of compounds for high-throughput screening. This approach has been particularly useful in identifying new leads for drug discovery programs targeting diverse therapeutic areas.

In addition to its medicinal applications, tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate has also found utility in materials science. The unique electronic properties of pyrazine derivatives make them suitable for use in organic electronics and photovoltaic devices. Recent studies have explored the use of these compounds as electron transport materials in organic solar cells, where they have shown promising performance characteristics such as high electron mobility and stability under ambient conditions.

Safety considerations are an important aspect when handling any chemical compound. While tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn at all times to minimize exposure risks.

In conclusion, tert-butyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate (CAS No. 2680729-48-8) is a valuable compound with a wide range of applications in medicinal chemistry, materials science, and combinatorial chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.